2-[(1-Methylpyrrolidin-2-yl)methoxy]pyrazine

• IUPAC Name: 2-[(1-methylpyrrolidin-2-yl)methoxy]pyrazine
• InChI: InChI=1S/C10H15N3O/c1-13-6-2-3-9(13)8-14-10-7-11-4-5-12-10/h4-5,7,9H,2-3,6,8H2,1H3
• InChI Key: BELUKKYRXNKAEK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC1COC2=NC=CN=C2
• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol

Description

The compound “2-[(1-Methylpyrrolidin-2-yl)methoxy]pyrazine” is a complex organic molecule that contains a pyrrolidine ring and a pyrazine ring. Pyrrolidine is a five-membered ring with one nitrogen atom, and pyrazine is a six-membered ring with two nitrogen atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through various methods, including ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring and a pyrazine ring. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization.

Scientific Research Applications

Anti-Fibrosis Activity

Research has shown that pyrimidine derivatives, which “2-[(1-Methylpyrrolidin-2-yl)methoxy]pyrazine” could potentially be synthesized into, have demonstrated anti-fibrotic activities. These compounds could potentially be used in the treatment of fibrotic diseases.

Antimicrobial Activity

Pyrrolopyrazine derivatives, which include “2-[(1-Methylpyrrolidin-2-yl)methoxy]pyrazine”, have been found to exhibit antimicrobial activities. These compounds could potentially be used in the development of new antimicrobial drugs.

Antiviral Activity

Similarly, pyrrolopyrazine derivatives have also demonstrated antiviral activities. This suggests that “2-[(1-Methylpyrrolidin-2-yl)methoxy]pyrazine” could potentially be used in the development of antiviral drugs.

Future Directions

The future directions in the study of this compound could involve further exploration of its synthesis, properties, and potential applications. Pyrrolidine and pyrazine derivatives have been widely studied for their various biological activities, and this compound could also be of interest in that context.

Mechanism of Action

Target of Action

It is known that pyrrolidinone derivatives, which are structurally similar to this compound, are versatile lead compounds for designing powerful bioactive agents . They have been associated with various biological activities like antimicrobial, anti-inflammatory, anticancer, antidepressant, and anticonvulsant effects .

Mode of Action

Pyrrolidine derivatives are known to interact with various targets due to their sp3-hybridization, contribution to the stereochemistry of the molecule, and increased three-dimensional coverage . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Biochemical Pathways

It is known that n-methyl-2-pyrrolidone, a related compound, is rapidly biotransformed by hydroxylation to 5-hydroxy-n-methyl-2-pyrrolidone, which is further oxidized to n-methylsuccinimide . This intermediate is further hydroxylated to 2-hydroxy-N-methylsuccinimide .

Pharmacokinetics

The physicochemical parameters of pyrrolidine, a parent compound, are known to influence the adme/tox results for drug candidates .

Result of Action

Related compounds such as n-methyl-2-pyrrolidone have been associated with various effects such as rapid, irregular respiration, shortness of breath, decreased pain reflex, and slight bloody nasal secretion when people are exposed to it .